Cas no 1226444-92-3 (N'-(5-chloro-2-cyanophenyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)ethylethanediamide)

• Product Name: N'-(5-chloro-2-cyanophenyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)ethylethanediamide
• CAS No: 1226444-92-3
• MF: C₁₆H₁₄ClN₃O₄
• MW: 347.753062725067
• CID: 6411295
• PubChem ID: 49676708
• Update Time: 2025-06-12

N'-(5-chloro-2-cyanophenyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)ethylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(5-chloro-2-cyanophenyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)ethylethanediamide
• VU0524557-1
• N1-(5-chloro-2-cyanophenyl)-N2-(2-hydroxy-2-(5-methylfuran-2-yl)ethyl)oxalamide
• F5857-0327
• AKOS024523251
• N'-(5-chloro-2-cyanophenyl)-N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]oxamide
• N'-(5-chloro-2-cyanophenyl)-N-[2-hydroxy-2-(5-methylfuran-2-yl)ethyl]ethanediamide
• 1226444-92-3

• Inchi： 1S/C16H14ClN3O4/c1-9-2-5-14(24-9)13(21)8-19-15(22)16(23)20-12-6-11(17)4-3-10(12)7-18/h2-6,13,21H,8H2,1H3,(H,19,22)(H,20,23)
• InChI Key： YVCUIECGEZIPEG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C#N)=C(C=1)NC(C(NCC(C1=CC=C(C)O1)O)=O)=O

Computed Properties

• Exact Mass: 347.0672836g/mol
• Monoisotopic Mass: 347.0672836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N'-(5-chloro-2-cyanophenyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)ethylethanediamide

Recent Advances in the Study of N'-(5-chloro-2-cyanophenyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)ethylethanediamide (CAS: 1226444-92-3)

The compound N'-(5-chloro-2-cyanophenyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)ethylethanediamide (CAS: 1226444-92-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential therapeutic applications. The presence of a chloro-cyanophenyl moiety coupled with a hydroxy-ethylfuran group suggests potential interactions with biological targets, making it a promising candidate for drug development.

Recent research has focused on elucidating the pharmacological properties of this compound. Studies have demonstrated its efficacy in modulating specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. For instance, in vitro assays have shown that 1226444-92-3 exhibits inhibitory activity against key kinases implicated in cancer progression. These findings are supported by molecular docking studies, which highlight the compound's ability to bind selectively to the active sites of these enzymes.

In addition to its kinase inhibitory properties, N'-(5-chloro-2-cyanophenyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)ethylethanediamide has been investigated for its potential as an anti-inflammatory agent. Preclinical models have revealed that the compound can significantly reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, suggesting a possible application in the treatment of chronic inflammatory diseases. The mechanism of action appears to involve the modulation of NF-κB signaling, a critical pathway in the regulation of immune responses.

Further studies have explored the pharmacokinetic profile of 1226444-92-3. The compound exhibits favorable bioavailability and metabolic stability, as evidenced by its performance in rodent models. These properties, combined with its low toxicity profile, position it as a viable candidate for further development. However, challenges remain in optimizing its solubility and delivery methods to enhance its therapeutic efficacy.

The synthesis of N'-(5-chloro-2-cyanophenyl)-N-2-hydroxy-2-(5-methylfuran-2-yl)ethylethanediamide has also been a focus of recent research. Advances in synthetic methodologies have enabled the production of this compound with higher yields and purity, facilitating its use in both research and potential clinical applications. Researchers have employed innovative techniques, such as flow chemistry and catalyst optimization, to streamline the synthesis process.

In conclusion, the compound 1226444-92-3 represents a promising avenue for drug discovery, with demonstrated potential in oncology and immunology. Ongoing research aims to further elucidate its mechanisms of action and explore its applicability in other therapeutic areas. The integration of computational and experimental approaches will be crucial in advancing our understanding of this molecule and translating its benefits into clinical practice.